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Compound of Interest

Compound Name: Direct Blue 71

Cat. No.: B12370080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of Direct Blue 71, a trisazo class dye. The information is intended for researchers,

scientists, and professionals in drug development who may utilize this dye in their work.

Core Chemical and Physical Properties
Direct Blue 71, also known by its Colour Index number C.I. 34140, is a dark blue, water-

soluble dye.[1][2][3] It is primarily used for dyeing cellulosic fibers such as cotton, viscose, and

paper, as well as leather and soap.[1][3] The dye's high affinity for these materials is a key

characteristic for its application in various industries.[1]

Quantitative Data Summary
The following table summarizes the key quantitative data for Direct Blue 71:
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Property Value Reference

Molecular Weight 1029.87 g/mol [1][2][4][5]

Chemical Formula C₄₀H₂₃N₇Na₄O₁₃S₄ [1][2][4][5]

CAS Number 4399-55-7 [1][2][4]

Appearance Blue-gray powder [1]

Solubility in Water 10 g/L at 60 °C20 g/L at 97 °C [1]

λmax 594 nm

Experimental Protocols
Synthesis of Direct Blue 71
The manufacturing of Direct Blue 71 is a multi-step process involving three sequential

coupling reactions.[1] The general procedure is as follows:

First Coupling: 3-Aminonaphthalene-1,5-disulfonic acid is diazotized and then coupled with

Naphthalen-1-amine.

Second Coupling: The product from the first coupling is diazotized again and subsequently

coupled with 8-Aminonaphthalene-2-sulfonic acid.

Third Coupling: The resulting intermediate is diazotized for a third time and finally coupled

with 7-Amino-4-hydroxynaphthalene-2-sulfonic acid under alkaline conditions to yield Direct
Blue 71.[1]

Visualizations
Experimental Workflow for the Synthesis of Direct Blue
71
The following diagram illustrates the key steps in the synthesis of Direct Blue 71.
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Step 1: First Coupling

Step 2: Second Coupling

Step 3: Third Coupling

3-Aminonaphthalene-1,5-disulfonic acid
Diazotization

NaNO₂, HCl

Naphthalen-1-amine

First Coupling Product DiazotizationNaNO₂, HCl

8-Aminonaphthalene-2-sulfonic acid

Second Coupling Product DiazotizationNaNO₂, HCl

7-Amino-4-hydroxynaphthalene-2-sulfonic acid

Direct Blue 71

Alkaline conditions

Click to download full resolution via product page

Caption: Synthesis workflow of Direct Blue 71 dye.

Logical Relationship of Reactants in Synthesis
This diagram shows the sequential addition of the key reactants in the synthesis process.
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Caption: Reactant addition sequence for Direct Blue 71.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12370080?utm_src=pdf-custom-synthesis
https://www.tandfonline.com/doi/abs/10.1080/01932691.2022.2102034
http://www.worlddyevariety.com/direct-dyes/direct-blue-71.html
https://datasheets.scbt.com/sc-218247.pdf
https://emperordye.com/tds/direct-blue-71.html
https://emperordye.com/tds/direct-blue-71.html
https://www.cncolorchem.com/upLoad/file/20170323/14902376001060392.pdf
https://www.benchchem.com/product/b12370080#molecular-weight-of-direct-blue-71-dye
https://www.benchchem.com/product/b12370080#molecular-weight-of-direct-blue-71-dye
https://www.benchchem.com/product/b12370080#molecular-weight-of-direct-blue-71-dye
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12370080?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12370080?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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